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Compound of Interest

Cyclohepta-2,4,6-triene-1-
Compound Name:
carboxylic Acid

cat. No.: B1355125

An In-depth Technical Guide to Cyclohepta-2,4,6-
triene-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of cyclohepta-2,4,6-triene-1-carboxylic acid (CAS No. 4440-40-8), a fascinating
molecule with a unique seven-membered ring structure. This document details its synthesis,
reactivity, and spectroscopic characteristics, presenting quantitative data in accessible formats
and outlining relevant experimental methodologies.

Physical and Chemical Properties

The fundamental physical and chemical properties of cyclohepta-2,4,6-triene-1-carboxylic
acid are summarized below. These properties are crucial for its handling, characterization, and
application in various research and development contexts.

Table 1: Physical Properties
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Property Value Source
Melting Point 20-24 °C, 71-72 °C [1112]
Boiling Point 282.4+9.0 °C at 760 mmHg; 23]
103-105 °C at 0.4 Torr

Density 1.2+0.1 g/cm3 [3]
Flash Point 127.5+£13.4 °C [3]

pKa 3.56+0.20 (Predicted) [2]
Physical Form Liquid [1]

Table 2: Computed and Molecular Properties

Property Value Source
Molecular Formula CsHsO2 [31[4]
Molecular Weight 136.15 g/mol [51[6]
Exact Mass 136.052429 Da [3][6]
XLogP3 1.9 [41[6]
Hydrogen Bond Donor Count 1 [41[6]
CH:);i:;gen Bond Acceptor ) ne
Rotatable Bond Count 1 [4]
Topological Polar Surface Area  37.3 A2 [6]
Complexity 195 [4]
InChi Key MMJIMJIYGSJINZKBB- (1]

Canonical SMILES

C1=CC=CC(C=C1)C(=0)0

[4]16]
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Synthesis and Experimental Protocols

The synthesis of cyclohepta-2,4,6-triene-1-carboxylic acid can be achieved through several
routes, primarily involving the carboxylation of cycloheptatriene or the hydrolysis of its ester or
nitrile derivatives.[5]

2.1. Carboxylation of Cycloheptatriene

A common method for synthesizing cyclohepta-2,4,6-triene-1-carboxylic acid is the direct
carboxylation of cycloheptatriene.[5]

o Experimental Protocol:

o Cycloheptatriene is treated with a strong base, such as sodium hydride, to deprotonate the
molecule and form a carboxylate anion.[5]

o This is followed by the introduction of carbon dioxide, which reacts with the anion.[5]
o Subsequent protonation yields the final carboxylic acid product.[5]
2.2. Hydrolysis of Precursors

Synthesis often proceeds through more stable and easily purified intermediates like esters and
nitriles.[5] These precursors are then hydrolyzed to the carboxylic acid.

o Experimental Protocol (from Ethyl Ester):

o Ethyl cyclohepta-2,4,6-triene-1-carboxylate is subjected to hydrolysis, typically using
aqueous acid (e.g., HCI or H2S04).[7]

o The reaction mixture is heated to drive the reaction to completion.
o The resulting carboxylic acid is then isolated and purified.

The following diagram illustrates a general workflow for the synthesis of cyclohepta-2,4,6-
triene-1-carboxylic acid.
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Synthesis Workflow
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Cyclohepta-2,4,6-triene-1-carboxylic acid
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Cyclohepta-2,4,6-triene-1-carboxylic acid

Diels-Alder Reaction /Oxidation Reduction Reaction with Silver Oxide
/ / Reaction Products \
Diels-Alder Adduct Tropylium Cation Derivative Cyclohepta-2,4,6-triene-1-methanol Silver Salt for Hunsdiecker Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of cyclohepta-2,4,6-
triene-1-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355125#physical-and-chemical-properties-of-
cyclohepta-2-4-6-triene-1-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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